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Compound of Interest

Compound Name: TR-14035

Cat. No.: B1682992

Application Notes and Protocols for TR-14035

For Researchers, Scientists, and Drug Development Professionals

Introduction

TR-14035 is a potent and orally bioavailable dual antagonist of integrin a47 and a4p1.[1][2][3]
Integrins are key regulators of leukocyte trafficking and adhesion, playing a critical role in
inflammatory and autoimmune diseases.[4][5] TR-14035 inhibits the binding of these integrins
to their ligands, such as Vascular Cell Adhesion Molecule-1 (VCAM-1) and Mucosal Addressin
Cell Adhesion Molecule-1 (MAdCAM-1), thereby modulating inflammatory responses.[6][7]
These application notes provide detailed protocols for the preparation of TR-14035 stock
solutions and subsequent dilutions to working concentrations for in vitro and in vivo studies.

Physicochemical and Biological Properties

A summary of the key properties of TR-14035 is provided in the table below for easy reference.
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Property Value Reference
Molecular Weight 474.33 g/mol [1]
Formula C24H21CI2NO5 [1]
CAS Number 232271-19-1 [1]
Appearance Powder [8]
Purity >98% [1]

Dual antagonist of integrin
Biological Activity a4p7 (IC50 = 7 nM) and o431 [1112][3]
(IC50 = 87 nM)

Soluble to 100 mM in DMSO
Solubility and 20 mM in ethanol. [1109]

Insoluble in water.

Store powder at -20°C for up
to 3 years. Store stock

Storage : [310811°1
solutions at -20°C for up to 1

year or -80°C for up to 2 years.

Experimental Protocols
Preparation of a 10 mM TR-14035 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of TR-14035 in Dimethyl
Sulfoxide (DMSO).

Materials:
e TR-14035 powder
e Anhydrous/molecular sieve-dried DMSO

 Sterile, conical-bottom polypropylene or glass vial
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o Calibrated micropipettes and sterile tips
o Vortex mixer
e Optional: Ultrasonic bath

Procedure:

Equilibrate TR-14035: Allow the vial of TR-14035 powder to equilibrate to room temperature
for at least 15-20 minutes before opening to prevent condensation.

e Calculate Required DMSO Volume: To prepare a 10 mM stock solution, use the following
formula: Volume of DMSO (uL) = (Mass of TR-14035 (mg) / 474.33 g/mol ) * 100,000 For
example, to prepare a 10 mM stock solution from 1 mg of TR-14035: VVolume of DMSO (uL)
=(1mg/474.33 g/mol) * 100,000 = 210.8 uL

e Dissolve the Compound: Carefully add the calculated volume of anhydrous DMSO to the vial
containing the TR-14035 powder.

o Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until
the powder is completely dissolved. If necessary, briefly sonicate the solution in an ultrasonic
bath to aid dissolution.[8] Visually inspect the solution to ensure there are no visible particles.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C.

Preparation of Working Concentrations for In Vitro
Assays

This protocol outlines the serial dilution of the 10 mM stock solution to desired working
concentrations for cell-based assays.

Materials:
e 10 mM TR-14035 stock solution in DMSO

o Appropriate cell culture medium or assay buffer
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 Sterile microcentrifuge tubes or a 96-well plate
o Calibrated micropipettes and sterile tips
Procedure:

o Determine Final DMSO Concentration: It is crucial to maintain a low final concentration of
DMSO in the assay (typically < 0.5%) to avoid solvent-induced cytotoxicity. Ensure the final
DMSO concentration is consistent across all treatment groups, including the vehicle control.

e Perform Serial Dilutions:

o For a1 uM final working concentration in 1 mL of medium, add 0.1 pL of the 10 mM stock
solution to 999.9 uL of medium.

o For other concentrations, perform serial dilutions. For example, to prepare a 100 nM
working solution, you can first dilute the 10 mM stock 1:100 in medium to create an
intermediate 100 uM solution, and then dilute this intermediate solution 1:1000 in your final
assay volume.

» Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the
highest concentration of TR-14035 used in the experiment.

o Example Dilution Series: To create a dilution series from 1 uM down to 1 nM, you can
perform 1:10 serial dilutions from your initial 1 M working solution in the appropriate assay
buffer or medium.

Recommended In Vitro Working Concentrations:

o Recommended
Application . Reference
Concentration Range

Cell Adhesion Assays 0.0l pM -1 pM [3][10]
Integrin Binding Assays 0.1 nM - 100 nM [7]
Visualizations
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Signaling Pathway of TR-14035 Action

Caption: Mechanism of action of TR-14035 as an integrin antagonist.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM TR-14035 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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